Selectivity in uni-bivalent ion-exchange reactions
Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF9666200198
Abstract
A statistical thermodynamic treatment of uni-univalent exchange in zeolites is extended to uni-bivalent ion-exchange reactions. Some support for the assumption that interactions between neighbouring ions in such reactions are a significant factor is provided by the correspondence of the theory with practical data.
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